N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C22H26N4O5S2 and its molecular weight is 490.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Research on thiazole derivatives, such as N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzohydrazide, shows promising antimicrobial activity. Thiazole compounds have been reported to possess significant antibacterial and antifungal properties. These properties are particularly notable in derivatives with electron-donating groups like hydroxyl, amino, and methoxy, enhancing their antimicrobial efficacy (Chawla, 2016).
Enzyme Inhibition Potential
Certain sulfonamides with benzodioxane and acetamide moieties, structurally similar to this compound, have been found to inhibit enzymes like α-glucosidase and acetylcholinesterase. This enzyme inhibitory activity could have implications in treating conditions like diabetes and Alzheimer's disease (Abbasi et al., 2019).
Anticancer Activity
Compounds similar to this compound have shown potential as anticancer agents. Research indicates that certain thiazole derivatives exhibit substantial antiproliferative activity against various cancer cell lines, suggesting their possible use in cancer therapy (González-Álvarez et al., 2013).
Pesticidal Activities
Thiazole derivatives have been evaluated for their pesticidal activities, demonstrating effectiveness against mosquito larvae and plant pathogens. This suggests potential applications of this compound in agricultural pest control (Choi et al., 2015).
Bioactive Schiff Base Compounds
Schiff base compounds containing benzohydrazide and sulfonohydrazide derivatives, related to this compound, have been shown to possess significant biological activities. These activities include antibacterial, antifungal, antioxidant, and cytotoxic effects, and their ability to interact with DNA (Sirajuddin et al., 2013).
Properties
IUPAC Name |
N'-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-4-(4-methylpiperidin-1-yl)sulfonylbenzohydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N4O5S2/c1-14-10-12-26(13-11-14)33(28,29)16-6-4-15(5-7-16)21(27)24-25-22-23-19-17(30-2)8-9-18(31-3)20(19)32-22/h4-9,14H,10-13H2,1-3H3,(H,23,25)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJEMUPWMBFSCEV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NNC3=NC4=C(C=CC(=C4S3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.